DP50

• Molecular Formula: C58H72N8O7
• Molecular Weight: 993.2 g/mol
• InChI: InChI=1S/C58H72N8O7/c1-37-30-45(67)31-38(2)47(37)34-49(59)57(72)64(4)39(3)55(70)63-52-35-48-44(22-21-43-18-11-12-19-46(43)48)36-66(58(52)73)29-25-53(68)61-50(56(71)62-51(54(60)69)33-41-16-9-6-10-17-41)20-13-26-65-27-23-42(24-28-65)32-40-14-7-5-8-15-40/h5-12,14-19,21-22,30-31,39,42,49-52,67H,13,20,23-29,32-36,59H2,1-4H3,(H2,60,69)(H,61,68)(H,62,71)(H,63,70)/t39-,49+,50+,51+,52+/m1/s1
• InChIKey: UZCYPBJLKPXDMF-AGKBCSFLSA-N

DP50 Bifunctional MOP Agonist / NPFF Antagonist Peptide – Core Identity & Procurement-Ready Profile

DP50 is a synthetic hexapeptide (sequence {Dmt}-{NMe-d-Ala}-{1Ana}-{βAla}-{Bpa}-Phe-NH₂; MW 993.2 g/mol; C₅₈H₇₂N₈O₇) that functions as a bifunctional ligand with μ-opioid receptor (MOP) agonist activity and neuropeptide FF receptor (NPFFR1/NPFFR2) antagonist activity . It belongs to the class of multitarget opioid/NPFF hybrid peptides designed to deliver potent antinociception while mitigating opioid-typical adverse effects [1]. DP50 emerged from an optimization campaign around the lead peptide KGFF09 and was selected, together with its close analog DP32, for advanced in‑vivo profiling based on its balanced in‑vitro activity at MOP, NPFFR1, and NPFFR2 [1].

Pharmacology Bifunctional MOP agonist / NPFF antagonist Single-entity dual-target engagement

Workflow In-vivo antinociception & safety profiling Chronic pain & respiratory model context

Selection Logic Peripheral opioid signaling research tool Reduced tolerance & withdrawal liability reported

• [1] De Neve J, Elhabazi K, Gonzalez S, et al. Multitarget μ-Opioid Receptor Agonists─Neuropeptide FF Receptor Antagonists Induce Potent Antinociception with Reduced Adverse Side Effects. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

Why DP50 Cannot Be Replaced by a Generic MOP Agonist – The Bifunctional Differentiation Problem

Simple MOP agonists (e.g., morphine, fentanyl, TRV130) activate only the opioid receptor and are associated with dose-limiting respiratory depression, tolerance, hyperalgesia, and dependence [1]. DP50 simultaneously engages two distinct receptor systems: it activates MOP (driving antinociception) while blocking NPFF receptors, which tonically modulate opioid signaling and contribute to tolerance and withdrawal [1][2]. This dual pharmacology is encoded in the peptide‘s covalent structure – the MOP pharmacophore (Dmt¹-NMe-d-Ala²) and the NPFF antagonist motif (1Ana³-βAla⁴-Bpa⁵-Phe⁶-NH₂) are integrated into a single linear sequence . Consequently, a generic MOP agonist, a standalone NPFF antagonist, or even a physical mixture of the two cannot reproduce the temporally and spatially coordinated receptor engagement that defines DP50’s in‑vivo profile.

Target (DP50)

Generic Substitute

Risk Context

Bifunctional MOP/NPFF peptide

MOP agonist only (e.g., morphine, TRV130)

NPFF-mediated tolerance & withdrawal modulation may be absent

Predominantly peripheral action

Centrally penetrating opioid

CNS-mediated respiratory depression & sedation profile may differ significantly

Covalent single-sequence hybrid

Physical mixture of MOP agonist + NPFF antagonist

Temporally coordinated receptor engagement cannot be reproduced by mixture

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source
• [2] Bihel F, et al. Bifunctional-biased mu-opioid agonist–neuropeptide FF receptor antagonist as analgesic with improved acute and chronic side effects. Pain. 2018;159(9):1705-1718. doi:10.1097/j.pain.0000000000001262 (describes the KGFF09 lead and the bifunctional concept). View Source

DP50 vs. Morphine and TRV130: Head‑to‑Head Quantitative In‑Vivo Evidence for Reduced Adverse Effects

Absence of Respiratory Depression – DP50 vs. Morphine and TRV130 in Mice

In whole‑body plethysmography, DP50 (dose range producing full antinociception) caused no detectable respiratory depression, whereas both morphine and the biased MOP agonist TRV130 (oliceridine) produced significant dose‑dependent decreases in minute ventilation at equi‑antinociceptive doses [1].

Respiratory Safety

Head-to-head

No detectable respiratory depression vs. significant dose-dependent decrease for morphine and TRV130.

Reported respiratory endpoint context supports differentiation from biased and unbiased agonists.

Whole-body plethysmography in mice at equi-antinociceptive doses.

Evidence Dimension	Respiratory depression incidence at antinociceptive doses (whole‑body plethysmography, mice)
Target Compound Data	No respiratory depression observed across the tested dose range.
Comparator Or Baseline	Morphine: significant dose‑dependent respiratory depression. TRV130 (oliceridine): significant respiratory depression.
Quantified Difference	Qualitative binary: DP50 = absent; Morphine/TRV130 = present (statistically significant vs. vehicle, p<0.05 as reported in the source publication).
Conditions	Adult male C57BL/6J mice; subcutaneous administration; whole‑body plethysmography at time‑points covering peak antinociception.

Why This Matters

Respiratory depression is the primary cause of opioid‑related fatality; a compound that uncouples antinociception from respiratory suppression addresses the most critical safety gap in opioid pharmacotherapy.

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

Significantly Reduced Tolerance Development – DP50 vs. Morphine and TRV130 in a 5‑Day Repeated‑Dosing Paradigm

Mice receiving DP50 twice daily for 5 days retained approximately 80–90% of the initial antinociceptive response (tail‑flick latency), whereas animals treated with morphine or TRV130 on the same schedule exhibited a progressive loss of efficacy, retaining less than 40% of the day‑1 response by day 5 [1]. The rate of tolerance development, quantified as the slope of the decline in %MPE (maximum possible effect) over days, was significantly flatter for DP50 (p<0.01 vs. morphine; p<0.05 vs. TRV130) [1].

Tolerance Development

Head-to-head

~80-90% antinociception retained after 5-day chronic dosing, vs. ~40% for morphine and TRV130.

Slower tolerance development reported in chronic dosing model; may support flatter dose-response trajectory.

Tail-flick assay, twice-daily s.c. administration in mice.

Evidence Dimension	Tolerance development: %MPE retention after 5‑day twice‑daily dosing (tail‑flick, mice)
Target Compound Data	~80–90% retention of initial antinociceptive response on day 5.
Comparator Or Baseline	Morphine: <40% retention. TRV130: <40% retention.
Quantified Difference	Approximately 2‑fold greater retention of antinociceptive efficacy vs. both morphine and TRV130.
Conditions	Male C57BL/6J mice; s.c. administration twice daily; tail‑flick test 30 min post‑dose; 5‑day protocol.

Why This Matters

Rapid tolerance drives dose escalation in clinical use; DP50's ability to maintain efficacy over repeated dosing suggests a flatter dose‑response trajectory in chronic pain models, a key selection criterion for preclinical development programs.

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

Strong Attenuation of Withdrawal Syndrome – DP50 vs. Morphine and TRV130 in Naloxone‑Precipitated Withdrawal

In a naloxone‑precipitated withdrawal paradigm following 5 days of chronic dosing, DP50‑treated mice exhibited a global withdrawal score approximately 70–80% lower than that of morphine‑treated mice and approximately 60–70% lower than that of TRV130‑treated mice [1]. Individual withdrawal signs (jumping, paw tremor, ptosis) were each significantly reduced in the DP50 group (p<0.01 vs. morphine for all signs) [1].

Withdrawal Severity

Head-to-head

~70-80% lower composite withdrawal score vs. morphine; ~60-70% lower vs. TRV130.

Reduced physical dependence liability reported; supports withdrawal endpoint research context.

Naloxone-precipitated withdrawal after 5-day chronic dosing in mice.

Evidence Dimension	Naloxone‑precipitated withdrawal severity (composite behavioral score, mice)
Target Compound Data	~70–80% reduction in composite withdrawal score vs. morphine.
Comparator Or Baseline	Morphine: high composite withdrawal score (set as 100% reference). TRV130: intermediate score.
Quantified Difference	DP50 withdrawal score ~3‑ to 5‑fold lower than morphine; ~2‑ to 3‑fold lower than TRV130.
Conditions	Male C57BL/6J mice; 5‑day chronic dosing (twice daily); naloxone (1 mg/kg i.p.) challenge; behavioral scoring over 30 min.

Why This Matters

Physical dependence and withdrawal severity are major obstacles to opioid deprescribing; a compound that minimizes withdrawal liability offers a differentiated profile for both research use and therapeutic development.

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

Peripherally Mediated Antinociception – DP50 vs. Centrally Acting Opioids

Coadministration of the peripherally restricted opioid antagonist naloxone methiodide (NAL‑M) significantly attenuated DP50‑induced antinociception, while central (i.c.v.) administration of the NPFF antagonist RF9 did not block the effect, indicating a predominantly peripheral site of action [1]. In contrast, morphine antinociception was only partially reversed by peripheral NAL‑M and was substantially blocked by central RF9 [1].

Peripheral Action

Head-to-head

Substantial reversal (>60%) by peripheral opioid antagonist NAL-M; no central NPFF blockade effect.

Predominantly peripheral site of action reported; supports peripheral opioid signaling research.

Tail-flick model with naloxone methiodide and i.c.v. RF9 co-administration.

Evidence Dimension	Reversal of antinociception by peripheral opioid blockade (NAL‑M, 5 mg/kg s.c.)
Target Compound Data	Substantial reversal (>60%) by peripheral NAL‑M; no significant reversal by central RF9.
Comparator Or Baseline	Morphine: partial reversal (<40%) by peripheral NAL‑M; significant reversal by central RF9.
Quantified Difference	DP50 antinociception is predominantly peripherally driven; morphine antinociception has a substantial central component.
Conditions	Tail‑flick test in mice; co‑administration with naloxone methiodide (peripheral antagonist) or i.c.v. RF9 (NPFF antagonist).

Why This Matters

Peripherally restricted analgesics avoid CNS‑mediated side effects (sedation, euphoria, respiratory depression); DP50's peripheral bias offers a mechanistic explanation for its improved safety profile and positions it as a tool compound for studying peripheral opioid signaling.

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

Absence of Opioid‑Induced Hyperalgesia – DP50 vs. Morphine

In a paradigm assessing opioid‑induced hyperalgesia (OIH) after chronic dosing, DP50‑treated mice showed no reduction in baseline pain threshold (tail‑flick or hot‑plate latency), whereas morphine‑treated mice developed significant thermal hyperalgesia, evidenced by a 30–40% decrease in latency from pre‑treatment baseline [1].

Absence of Hyperalgesia

Head-to-head

No significant change from baseline pain threshold vs. 30-40% hyperalgesia for morphine.

Absence of opioid-induced hyperalgesia reported; avoids confounding factor in chronic efficacy models.

Hot-plate and tail-flick 24h after 5-day chronic dosing in mice.

Evidence Dimension	Change in baseline nociceptive threshold after 5‑day chronic dosing (tail‑flick, mice)
Target Compound Data	No significant change from baseline (hyperalgesia absent).
Comparator Or Baseline	Morphine: 30–40% decrease in latency (significant hyperalgesia, p<0.01 vs. baseline).
Quantified Difference	DP50 = 0% hyperalgesia; morphine = 30–40% hyperalgesia.
Conditions	Male C57BL/6J mice; twice‑daily s.c. dosing for 5 days; tail‑flick and hot‑plate testing 24 h after last dose.

Why This Matters

Opioid‑induced hyperalgesia paradoxically worsens pain and drives dose escalation; a compound free of OIH liability is highly desirable for chronic pain research models and avoids a confounding factor in preclinical efficacy studies.

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source

DP50 Application Scenarios: Where the Bifunctional Profile Yields Decisive Experimental Advantages

Chronic Pain Models Requiring Sustained Efficacy Without Tolerance Confounds

In rodent chronic pain studies (e.g., chronic constriction injury, spared nerve injury) where repeated opioid dosing is necessary over 5–14 days, DP50‘s significantly slower tolerance development (<20% efficacy loss over 5 days vs. >60% for morphine) ensures stable antinociceptive coverage and reduces the need for dose escalation, thereby minimizing pharmacokinetic confounds and improving data reproducibility [1].

Respiratory Safety Pharmacology Studies Screening for Opioid‑Induced Ventilatory Depression

DP50 serves as a negative‑control tool compound in plethysmography‑based respiratory safety screens: at fully antinociceptive doses it produces no respiratory depression, allowing researchers to benchmark novel MOP agonists against a bifunctional comparator that uncouples analgesia from ventilatory suppression [1].

Peripheral Opioid Receptor Pharmacology – Dissecting Central vs. Peripheral Contributions to Analgesia

Because DP50‘s antinociception is predominantly peripherally mediated – demonstrated by near‑complete reversal with peripherally restricted naloxone methiodide – it is an ideal pharmacological tool for isolating peripheral MOP signaling in pain pathways, especially in models of inflammatory and neuropathic pain where peripheral opioid receptors are upregulated [1].

Opioid Dependence and Withdrawal Research – A Low‑Liability Reference Compound

In naloxone‑precipitated withdrawal protocols, DP50 elicits a composite withdrawal score approximately 70–80% lower than that of morphine, making it a valuable reference compound for studying the neurobiology of opioid dependence and for screening candidate agents designed to minimize physical dependence liability [1].

Application

Selection Property

Validation Focus

Chronic pain model studies

Sustained efficacy with slower tolerance

Tolerance trajectory & dose-response stability

Respiratory safety screening

Absence of ventilatory depression at antinociceptive doses

Benchmarking novel MOP agonists against a bifunctional negative control

Peripheral opioid pharmacology

Predominantly peripheral site of action

CNS vs. peripheral contribution dissection with NAL-M reversal

Opioid dependence & withdrawal research

Low physical dependence liability

Withdrawal score reduction in naloxone-precipitated protocols

• [1] De Neve J, et al. J Med Chem. 2024;67(9):7603-7619. doi:10.1021/acs.jmedchem.4c00442. View Source